Cas no 1482078-19-2 (2-cyclopropyl-2-ethoxyacetic acid)

• Product Name: 2-cyclopropyl-2-ethoxyacetic acid
• CAS No: 1482078-19-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD21287140
• CID: 4601757
• PubChem ID: 65682191
• Update Time: 2025-10-29

2-cyclopropyl-2-ethoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-ethoxyacetic acid

• MDL： MFCD21287140
• Inchi： 1S/C7H12O3/c1-2-10-6(7(8)9)5-3-4-5/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： VWKJBQQBGVSYSK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1CC1)OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-cyclopropyl-2-ethoxyacetic acid

Professional Introduction to 2-cyclopropyl-2-ethoxyacetic Acid (CAS No. 1482078-19-2)

2-cyclopropyl-2-ethoxyacetic acid, chemically designated as CAS No. 1482078-19-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of β-keto esters and has garnered considerable attention due to its versatile applications in drug development and synthetic methodologies. The structural motif of 2-cyclopropyl-2-ethoxyacetic acid features a cyclopropyl group attached to a chiral center, which is further esterified with an ethoxy moiety. This unique configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-cyclopropyl-2-ethoxyacetic acid consists of a cyclopropyl ring fused with a carboxylic acid ester functionality. The presence of the cyclopropyl group enhances the compound's stability and reactivity, making it an attractive candidate for further functionalization. In recent years, advancements in synthetic chemistry have enabled the development of novel methodologies for the preparation of this compound, which has opened up new avenues for its application in medicinal chemistry.

One of the most compelling aspects of 2-cyclopropyl-2-ethoxyacetic acid is its role as a building block in the synthesis of biologically active compounds. The chiral center present in this molecule allows for the creation of enantiomerically pure derivatives, which are often essential for achieving high efficacy and selectivity in pharmaceutical applications. Researchers have leveraged this property to develop novel therapeutic agents targeting various biological pathways. For instance, derivatives of 2-cyclopropyl-2-ethoxyacetic acid have been investigated for their potential in inhibiting enzymes involved in inflammatory responses and metabolic disorders.

Recent studies have highlighted the significance of 2-cyclopropyl-2-ethoxyacetic acid in the development of small-molecule inhibitors. A notable example is its application in the synthesis of compounds that modulate the activity of serine proteases, which play crucial roles in numerous physiological processes. These proteases are often implicated in diseases such as cancer, inflammation, and infectious disorders. By designing analogs based on 2-cyclopropyl-2-ethoxyacetic acid, scientists have been able to develop potent inhibitors with improved pharmacokinetic profiles.

The versatility of CAS No. 1482078-19-2 extends beyond its role as a synthetic intermediate. It has also been utilized as a key component in catalytic systems, where its structural features facilitate various organic transformations. For example, the cyclopropyl group can act as a directing group in asymmetric hydrogenation reactions, enabling the synthesis of enantiomerically enriched products with high precision. This capability is particularly valuable in industries where stereochemical purity is paramount.

In addition to its pharmaceutical applications, 2-cyclopropyl-2-ethoxyacetic acid has found utility in agrochemical research. Its structural framework allows for modifications that enhance bioactivity against pests and pathogens while maintaining environmental safety. Researchers are exploring its potential as a precursor for developing novel pesticides that offer improved efficacy and reduced toxicity compared to existing formulations.

The synthesis of CAS No. 1482078-19-2 has seen significant advancements due to innovations in green chemistry principles. Modern synthetic routes emphasize atom economy, minimal waste generation, and energy efficiency. These approaches not only reduce costs but also align with global sustainability goals. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly effective in optimizing the preparation of this compound.

From a computational chemistry perspective, 2-cyclopropyl-2-ethoxyacetic acid serves as an excellent model system for studying molecular interactions and reactivity patterns. High-level quantum mechanical calculations have provided insights into its electronic structure and bonding characteristics, which are essential for understanding its behavior in chemical reactions. These computational studies have also aided in predicting the properties of derivatives before experimental synthesis.

The future prospects for CAS No. 1482078-19-2 are promising, with ongoing research focusing on expanding its applications across multiple domains. Efforts are underway to develop new synthetic strategies that enhance yield and purity while reducing environmental impact. Furthermore, collaborations between academia and industry are driving innovation by integrating cutting-edge technologies into drug discovery programs.

In conclusion, 2-cyclopropyl-2-ethoxyacetic acid (CAS No. 1482078-19-2) represents a cornerstone compound in modern chemical research with far-reaching implications for pharmaceuticals, agrochemicals, and materials science. Its unique structural features and versatile reactivity make it an indispensable tool for chemists and biologists alike. As research continues to uncover new possibilities, this compound will undoubtedly play an even more pivotal role in shaping the future of chemical innovation.